Cas no 114151-55-2 (Benzenemethanol, 2,3,6-trifluoro-5-nitro-)

• Product Name: Benzenemethanol, 2,3,6-trifluoro-5-nitro-
• CAS No: 114151-55-2
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 3631777
• PubChem ID: 15631829
• Update Time: 2025-04-22

Benzenemethanol, 2,3,6-trifluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3,6-trifluoro-5-nitro-
• SCHEMBL3829490
• 2,3,6-Trifluoro-5-nitrobenzenemethanol
• (2,3,6-trifluoro-5-nitrophenyl)methanol
• DTXSID001285134
• 2,5,6-trifluoro-3-nitrobenzyl alcohol
• WPZLVEJZLVCCJE-UHFFFAOYSA-N
• 114151-55-2

• Inchi： 1S/C7H4F3NO3/c8-4-1-5(11(13)14)7(10)3(2-12)6(4)9/h1,12H,2H2
• InChI Key： WPZLVEJZLVCCJE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CO)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.01432748Da
• Monoisotopic Mass: 207.01432748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.1Ų